N-Methyl-1-[2-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride

• IUPAC Name: N-methyl-1-(2-pyrazol-1-ylphenyl)methanamine;dihydrochloride
• InChI: InChI=1S/C11H13N3.2ClH/c1-12-9-10-5-2-3-6-11(10)14-8-4-7-13-14;;/h2-8,12H,9H2,1H3;2*1H
• InChI Key: LASVTNFAEAPCBN-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=CC=C1N2C=CC=N2.Cl.Cl
• Molecular Formula: C11H15Cl2N3
• Molecular Weight: 260.16 g/mol
• CAS No.: 1269393-72-7

Description

“N-Methyl-1-[2-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride” is a chemical compound with the CAS Number: 1269393-72-7. It has a molecular weight of 260.17. The IUPAC name for this compound is N-methyl [2- (1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H13N3.2ClH/c1-12-9-10-5-2-3-6-11(10)14-8-4-7-13-14;;/h2-8,12H,9H2,1H3;2*1H.

Physical and Chemical Properties Analysis

“this compound” is a solid substance. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Characterization

N-Methyl-1-[2-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride is a compound that can be synthesized through various chemical reactions. For instance, a related compound, (E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine, was synthesized at ambient temperature, highlighting the versatility and adaptability of such compounds in chemical synthesis. This synthesis involved a condensation reaction, indicating the potential for this compound to undergo similar synthetic routes for its production or use in further chemical studies (Becerra, Cobo, & Castillo, 2021).

Biological Activity and Applications

Compounds similar to this compound have shown promise in biological applications. For example, derivatives of 3-aryl-1-phenyl-1H-pyrazole have been explored for their potential in treating Alzheimer's disease due to their inhibitory properties against acetylcholinesterase and monoamine oxidase. This suggests that this compound could also be investigated for neurological applications or as a lead compound for developing new therapeutic agents (Kumar et al., 2013).

Coordination Chemistry and Catalysis

The compound's structural features, including the pyrazole moiety, make it a candidate for forming coordination complexes with metals. Similar compounds have been used to synthesize cobalt(II) complexes, which have shown activity in catalyzing polymerization reactions. This indicates potential applications in materials science, where this compound could be used to develop new catalysts or functional materials (Choi et al., 2015).

Antimicrobial and Anticancer Properties

Various pyrazole derivatives have been studied for their antimicrobial and anticancer properties, indicating that this compound could also be explored in these areas. Research on similar compounds has shown promise in developing new antimicrobial agents and anticancer drugs, suggesting potential medical and pharmaceutical applications (Rai et al., 2009).

Safety and Hazards

The compound has been classified under GHS07 for labelling. The hazard statements associated with it are H315-H319. The precautionary statements include P264-P280-P302+P352-P337+P313-P305+P351+P338-P362+P364-P332+P313.